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Compound of Interest

Compound Name: Profluralin

Cat. No.: B1679168 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the vapor toxicity of two dinitroaniline herbicides,

profluralin and trifluralin. The information is intended for researchers, scientists, and

professionals involved in drug development and toxicological studies. This document

summarizes key physicochemical properties and available inhalation toxicity data, and outlines

a standard experimental protocol for assessing acute vapor toxicity.

Executive Summary
Profluralin and trifluralin are structurally similar herbicides, but a comprehensive comparison

of their vapor toxicity is hampered by a lack of directly comparable data for profluralin. While

trifluralin has established inhalation LC50 values, specific data for profluralin is less available.

This guide presents the existing data to facilitate a preliminary assessment and highlights the

need for further research to definitively compare the vapor toxicity profiles of these two

compounds.

Data Presentation: Physicochemical and
Toxicological Properties
A summary of the key physical and chemical properties alongside available inhalation toxicity

data is presented in Table 1. These parameters are crucial for understanding the potential for

vapor exposure and subsequent toxicity.
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Property Profluralin Trifluralin

Chemical Structure

N-(cyclopropylmethyl)-α,α,α-

trifluoro-2,6-dinitro-N-propyl-p-

toluidine

α,α,α-trifluoro-2,6-dinitro-N,N-

dipropyl-p-toluidine

CAS Number 26399-36-0 1582-09-8

Molecular Weight 347.29 g/mol 335.28 g/mol

Vapor Pressure 8.4 mPa (at 25 °C)[1] 13.7 mPa (at 25 °C)[2]

Inhalation LC50 (Rat)

No definitive LC50 value has

been established. A 1-hour

LCLo of >3,970 mg/m³ has

been reported[3].

>2.38 mg/L (4-hour)[4], >2.8

mg/L (1-hour)[2], >5.59 mg/L

(4-hour), >7.74 mg/L (4-hour),

2.65 mg/L (4-hour)

Note: LC50 (Lethal Concentration 50) is the concentration of a substance in the air that is

expected to cause death in 50% of test animals during a specified exposure time. LCLo

(Lowest Published Lethal Concentration) is the lowest concentration of a substance in the air

that has been reported to cause death in humans or animals.

Interpretation of Available Data
Trifluralin has a slightly higher vapor pressure than profluralin, suggesting it may volatilize

more readily under similar conditions, potentially leading to a greater inhalation exposure risk.

The available data on the inhalation toxicity of trifluralin indicates a low order of acute toxicity,

with 4-hour LC50 values in rats reported to be greater than 2.38 mg/L and as high as over 7.74

mg/L in some studies. One source reports a 4-hour LC50 of 2.65 mg/L. For profluralin, a

definitive LC50 value from a standardized study is not readily available in the public domain.

However, a reported 1-hour lowest lethal concentration (LCLo) in rats of greater than 3,970

mg/m³ (or 3.97 mg/L) suggests a low level of acute inhalation toxicity.

A direct comparison of the vapor toxicity is challenging due to the different types of toxicological

endpoints available (LC50 vs. LCLo) and the variability in the reported LC50 values for

trifluralin. However, the existing data for both compounds points towards a low acute toxicity via

the inhalation route.
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Experimental Protocols: Acute Vapor Toxicity
Assessment
A standard methodology for assessing the acute inhalation toxicity of a chemical is outlined in

the OECD Guideline 403. This protocol is designed to determine the concentration of a

substance that causes mortality in 50% of test animals (LC50) after a single exposure.

Key Steps in a Typical Acute Inhalation Toxicity Study
(OECD 403):

Test Substance Preparation: The test substance is prepared in a form suitable for generating

a vapor or aerosol of a specific and consistent concentration.

Animal Model: Typically, young adult albino rats are used. Both male and female animals are

included in the study.

Exposure Chamber: Animals are placed in a whole-body or nose-only inhalation chamber.

Vapor Generation and Monitoring: A dynamic airflow system is used to generate and

maintain a constant concentration of the test substance vapor in the exposure chamber. The

concentration is monitored analytically throughout the exposure period.

Exposure Duration: The standard exposure duration is 4 hours.

Dose Levels: A range of concentration levels are tested to determine a dose-response

relationship.

Observation Period: Following exposure, the animals are observed for at least 14 days for

any signs of toxicity, including mortality, clinical signs, and changes in body weight.

Pathology: At the end of the observation period, all animals are subjected to a gross

necropsy to identify any treatment-related abnormalities.

Visualization of Experimental Workflow
The following diagram illustrates the typical workflow for an acute inhalation toxicity study.
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Experimental Workflow for Acute Vapor Toxicity Study (OECD 403)
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Caption: Workflow of an acute vapor toxicity study.
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Conclusion
Based on the available data, both profluralin and trifluralin appear to have low acute vapor

toxicity. Trifluralin's slightly higher vapor pressure may result in a greater potential for inhalation

exposure. However, the absence of a standardized inhalation LC50 value for profluralin
makes a direct and definitive comparison of their vapor toxicity challenging. The provided LCLo

for profluralin suggests a low order of toxicity, but further studies following standardized

guidelines, such as OECD 403, are necessary to establish a conclusive toxicological profile

and enable a more robust comparative risk assessment. Researchers and professionals should

exercise caution when handling these compounds and implement appropriate safety measures

to minimize inhalation exposure.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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